Cas no 62292-04-0 (Ethanone, 1-[1-(phenylthio)cyclohexyl]-)

• Product name: Ethanone, 1-[1-(phenylthio)cyclohexyl]-
• CAS No: 62292-04-0
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 450510
• PubChem ID: 71387850

Ethanone, 1-[1-(phenylthio)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(phenylthio)cyclohexyl]-
• 1-(1-phenylsulfanylcyclohexyl)ethanone
• DTXSID40809953
• 62292-04-0
• 1-[1-(Phenylsulfanyl)cyclohexyl]ethan-1-one

• Inchi： InChI=1S/C14H18OS/c1-12(15)14(10-6-3-7-11-14)16-13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-11H2,1H3
• InChI Key： HWZMLYLKLYXVFB-UHFFFAOYSA-N
• SMILES： CC(=O)C1(CCCCC1)SC2=CC=CC=C2

Computed Properties

• Exact Mass: 234.10794
• Monoisotopic Mass: 234.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07